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Vimirogant at a Glance

The table below summarizes the key available information on Vimirogant.

Attribute Details

Alternative Names AGN-242428; VTP-43742 hydrochloride [1] [2]
Developers Vitae Pharmaceuticals; AbbVie; Allergan [1]

Mechanism of Action Potent, selective, and orally active RORyt inhibitor [2] [3].
Highest Development Phase for Discontinued (for plaque psoriasis and other autoimmune
Psoriasis disorders) [1].

| Key Preclinical Data | - Ki for RORyt: 3.5 nM [2].

¢ ICso for IL-17A inhibition (human cells): 18 nM (in PBMCs); 192 nM (in whole blood) [2]. |

The RORyt Pathway and Vimirogant's Role

Vimirogant was designed to target the RORyt pathway, which is a crucial mechanism in the development of

psoriasis. The following diagram illustrates this pathway and where Vimirogant was intended to act.
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Successful Alternatives in Psoriasis Treatment

While Vimiregant did not progress, the understanding of the 1L.-23/Th17 axis has led to highly successful

treatments. The table below categorizes these alternatives, which have robust clinical data supporting their

use [4] [5].
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Type of Key Efficacy Data Key Efficacy Data
Drug Name Target
Molecule (PASI 90) (PASI 100)
Bimekizumab IL-17A & IL- Monoclonal 85-91% at Week 16 [5] 59-68% at Week 16
17F Antibody [5]
Mirikizumab IL-23 (p19 Monoclonal 74% at Week 16 [5] 32% at Week 16 [5]
subunit) Antibody
Netakimab IL-17A Monoclonal 68% at Week 24 [5] 49% at Week 24 [5]
Antibody
Deucravacitinib TYK2 Oral Small Not Available Not Available
Molecule
Apremilast PDE4 Oral Small ~20-25% (PASI 75) at Not Available
Molecule Week 16 [6] [7]

Interpretation and Further Steps

The discontinuation of Vimiregant highlights the challenges in drug development. Although targeting
RORyt is a scientifically sound approach for Th1l7-mediated diseases like psoriasis, other strategies,
particularly monoclonal antibodies against IL-23 and IL-17, have proven to be more successful and have

dominated the therapeutic landscape [4] [5] [3].

For researchers seeking the most current information on psoriasis treatments, I recommend these steps:

e Consult Clinical Trial Registries: Websites like ClinicalTrials.gov are invaluable for finding active,
ongoing studies for new RORyt inhibitors or other small molecules.

¢ Review Recent Literature: Scientific databases should be searched for recent review articles on
"small molecules in psoriasis" or "RORyt inhibitors in autoimmune disease" to identify any new
compounds in development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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